Cas no 890169-54-7 ((2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid
• CAS No: 890169-54-7
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• MDL: MFCD06644217
• CID: 3081864
• PubChem ID: 4749459
• Update Time: 2025-10-18

(2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((3,5-dimethylisoxazol-4-yl)sulfonyl)pyrrolidine-2-carboxylic acid
• (2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid
• MLS001219137
• HMS2905B08
• 1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]proline
• 1-[(dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• VS-02998
• BBL011646
• AKOS016037555
• EN300-14675
• 1-(3,5-DIMETHYL-1,2-OXAZOL-4-YLSULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• DL-((3,5-Dimethylisoxazol-4-yl)sulfonyl)proline
• CHEMBL1501823
• F1983-0026
• 890169-54-7
• 1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• AKOS000272808
• DA-59819
• STK724613
• SMR000613360
• Z45681625
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]proline
• 1-[(3,5-DIMETHYL-4-ISOXAZOLYL)SULFONYL]-2-PYRROLIDINECARBOXYLIC ACID
• 1-(3,5-Dimethyl-isoxazole-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• QKB16954

• MDL： MFCD06644217
• Inchi： 1S/C10H14N2O5S/c1-6-9(7(2)17-11-6)18(15,16)12-5-3-4-8(12)10(13)14/h8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： WIHCNDLCRKFZTR-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 274.06234272g/mol
• Monoisotopic Mass: 274.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109Ų

(2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid (CAS No. 890169-54-7)

(2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid (CAS No. 890169-54-7) is a chiral sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a pyrrolidine-2-carboxylic acid backbone, a 3,5-dimethylisoxazole sulfonyl group, and a stereocenter at the 2-position, making it a valuable scaffold for drug discovery. Its unique structure has attracted attention in the development of enzyme inhibitors and receptor modulators, particularly in the fields of anti-inflammatory and metabolic disease therapeutics.

The sulfonylpyrrolidine moiety in this compound is a critical functional group, often associated with enhanced binding affinity and selectivity toward biological targets. Researchers have explored its applications in protease inhibition, a hot topic in drug development due to the rising demand for treatments targeting viral infections and cancer. The 3,5-dimethylisoxazole component further contributes to its metabolic stability, a key consideration in modern medicinal chemistry.

In recent years, the scientific community has shown growing interest in chiral sulfonamides, driven by their role in asymmetric synthesis and enantioselective catalysis. CAS No. 890169-54-7 exemplifies this trend, as its (2S)-configuration offers distinct advantages in stereospecific interactions with biological macromolecules. This aligns with the broader industry shift toward precision medicine, where molecular chirality is a focal point for optimizing therapeutic efficacy and reducing side effects.

From a synthetic perspective, the compound’s carboxylic acid group provides versatility for further derivatization, enabling the creation of amides, esters, or other prodrug forms. This flexibility is highly relevant to drug delivery innovations, a frequently searched topic in pharmaceutical forums. Additionally, its isoxazole sulfonyl segment has been studied for its potential to improve bioavailability, addressing a common challenge in oral drug formulation.

Environmental and green chemistry considerations also apply to CAS No. 890169-54-7. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption, reflecting the broader push for eco-friendly pharmaceutical production. This resonates with public concerns about carbon footprint reduction in industrial processes, a trending subject in scientific and policy discussions.

In summary, (2S)-1-(3,5-dimethylisoxazol-4-yl)sulfonylpyrrolidine-2-carboxylic acid represents a multifaceted compound with applications spanning drug design, enzymology, and material science. Its structural features and functional groups align with contemporary research priorities, making it a compelling subject for further investigation. As the demand for targeted therapies and sustainable chemistry grows, this compound is poised to remain a key player in advancing scientific and medical breakthroughs.